Cas no 2138289-90-2 ((5-Cyclopentyl-2-ethylfuran-3-yl)methanamine)

• Product Name: (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine
• CAS No: 2138289-90-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6540877
• PubChem ID: 165847627
• Update Time: 2025-07-18

(5-Cyclopentyl-2-ethylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-705178
• 2138289-90-2
• (5-cyclopentyl-2-ethylfuran-3-yl)methanamine
• (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine

• Inchi： 1S/C12H19NO/c1-2-11-10(8-13)7-12(14-11)9-5-3-4-6-9/h7,9H,2-6,8,13H2,1H3
• InChI Key： GYUDYMAYZMFJIL-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(CN)C=C1C1CCCC1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine

Comprehensive Overview of (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine (CAS No. 2138289-90-2)

(5-Cyclopentyl-2-ethylfuran-3-yl)methanamine, with the CAS number 2138289-90-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique furan ring structure substituted with cyclopentyl and ethyl groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The furan-based amine structure of this compound makes it a valuable building block in organic synthesis. Its cyclopentyl and ethyl substituents contribute to its distinct chemical properties, such as enhanced lipophilicity and stability, which are critical for drug design. In recent years, the demand for heterocyclic compounds like (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine has surged, driven by their role in creating bioactive molecules with improved efficacy and reduced side effects.

One of the most searched questions related to this compound is: "What are the applications of (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine in drug discovery?" The answer lies in its ability to act as a precursor for pharmacologically active agents. For instance, furan derivatives are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. The methanamine moiety further enhances its utility by allowing easy functionalization, making it a favorite among chemists working on targeted therapies.

Another hot topic in the scientific community is the sustainable synthesis of such compounds. With growing environmental concerns, researchers are focusing on green chemistry approaches to produce (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine with minimal waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, which is highly relevant to industries aiming for carbon neutrality.

From a material science perspective, this compound's unique structure offers opportunities for developing advanced polymers and functional materials. Its furan core can participate in various polymerization reactions, leading to materials with tailored properties such as thermal stability and mechanical strength. This has sparked interest in fields like nanotechnology and electronics, where such materials are in high demand.

In summary, (5-Cyclopentyl-2-ethylfuran-3-yl)methanamine (CAS No. 2138289-90-2) is a compound of immense potential, bridging the gap between organic chemistry and cutting-edge applications. Its relevance to drug discovery, sustainable chemistry, and material innovation ensures it remains a focal point for ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping future technological advancements.